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Cat. No.: B020398 Get Quote

5-Cyanoindole: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

analysis of 5-Cyanoindole (CAS No: 15861-24-2), a key heterocyclic building block in

medicinal chemistry and materials science. This document is intended to serve as a

comprehensive resource for professionals engaged in research and development.

Core Chemical and Physical Properties
5-Cyanoindole, also known as Indole-5-carbonitrile, is a white to slightly yellow crystalline

powder.[1][2] It is a stable compound under normal temperatures and pressures but may

discolor upon exposure to light.[2] It is sensitive to air and light, necessitating storage in a dark,

inert atmosphere at room temperature or cooler (0-6°C).[1][2][3]

Quantitative Data Summary
The key physicochemical properties of 5-Cyanoindole are summarized in the table below for

quick reference.
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Property Value Source(s)

Molecular Formula C₉H₆N₂ [4][5]

Molecular Weight 142.16 g/mol [4][5]

Melting Point 106-108 °C [1][6][7]

Boiling Point 249.72 °C (estimate) - 350 °C [1][3][8]

Density 1.1777 - 1.24 g/cm³ (estimate) [1][8][9]

pKa 15.62 ± 0.30 (Predicted) [1][2][9]

UV Maximum (λmax) 276 nm (in Methanol) [1][10]

Flash Point 121.9 °C [3][8][9]

Water Solubility Insoluble [1][9][11]

Solubility in Organic Solvents

Soluble in Chloroform,

Hexane, Methanol, Ethanol,

and Acetone.[1][2][9][11]

[1][2][9][11]

Reactivity and Applications
5-Cyanoindole is a versatile intermediate in organic synthesis. The presence of the cyano

group enhances its reactivity, making it a valuable precursor for a variety of complex molecules.

[12] It is notably used as a key starting material for the synthesis of the antidepressant drug

Vilazodone.[11][13]

Its applications in chemical synthesis are extensive, including:

The preparation of novel dual agonists for Peroxisome Proliferator-Activated Receptors

alpha and gamma (PPARα/γ), which are potential treatments for metabolic syndrome and

insulin-dependent diabetes mellitus.[1][4]

The silver and L-proline co-catalyzed three-component coupling reaction for the synthesis of

dihydroisoquinolines.[1][4]

The chemoselective and regioselective preparation of benzoyl indoles.[1][4]
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The palladium-catalyzed ring-expansion reaction with alkynes to form 4,5-

dihydrocyclopenta[c]quinolines.[1][4]

The hydroarylation of alkynes using an indium bromide catalyst to produce vinylindoles.[1][4]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 5-Cyanoindole are

provided below.

Synthesis of 5-Cyanoindole
Two primary synthetic routes are detailed here: a lab-scale synthesis from 5-bromoindole and a

commercial-scale synthesis from 3-methyl-4-nitrobenzonitrile.

Method 1: Synthesis from 5-Bromoindole

This method involves a cyanation reaction of 5-bromoindole using cuprous cyanide.[8][11]

Protocol:

In a round-bottomed flask equipped with a Soxhlet extractor, add 5-bromoindole (e.g., 19.6

g, 0.1 mol) and N-methylpyrrolidine (200 mL).[8][11]

Add cuprous cyanide (9.5 g, 0.106 mol).[11]

Reflux the reaction mixture at 85 °C overnight.[8][11]

After the reaction is complete, cool the mixture to room temperature.[8]

Add 20 mL of ammoniacal liquor and stir.[8]

Extract the product with n-hexane (2 x 30 mL).[8]

Combine the organic layers and concentrate the solvent under reduced pressure.[8]

Crystallize the crude product from the refrigerator for 2 hours.[8]

Collect the solid by suction filtration to obtain 5-Cyanoindole.[8]
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Synthesis Workflow: From 5-Bromoindole
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Synthesis of 5-Cyanoindole from 5-bromoindole.

Method 2: Commercial Scale Synthesis

This approach utilizes a modified Leimgruber-Batcho indole synthesis, offering a more

environmentally friendly and economically viable route that avoids toxic cyanides.[9]

Protocol:

Dissolve 3-methyl-4-nitrobenzonitrile (6.3 kg) in methylene dichloride (14 L) and N,N-

dimethylformamide dimethyl acetal (18 L).[9]

Heat the mixture to 50-55 °C and maintain for 8 hours, monitoring the reaction progress by

Thin Layer Chromatography (TLC).[9]

Concentrate the reaction mixture under reduced pressure at a temperature below 50 °C.[9]

Charge the residue with methanol (90 L) and acetic acid (61 L).[9]

Cool the mixture to 0 °C and add iron powder lot-wise.[9]

Heat the reaction mixture again to 50-55 °C for 8 hours, monitoring by TLC.[9]

Cool the mixture to room temperature, filter the mass, and wash with methanol.[9]

Concentrate the organic layer and add ethyl acetate (135 L).[9]

Stir at room temperature for 3 hours to precipitate the solid.[9]
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Collect the product by filtration, wash with n-hexane, and dry at 50 °C for 6 hours to afford

pure 5-Cyanoindole.[9]

Purification Protocol
A common and effective method for the purification of 5-Cyanoindole is recrystallization.[1][10]

Protocol:

Dissolve the crude 5-Cyanoindole in 95% ethanol.[1][10]

Add activated charcoal and boil the solution.[1][10]

Filter the hot solution to remove the charcoal.[1][10]

Evaporate the filtrate to a small volume.[1][10]

Add enough water to induce crystallization and then cool the solution.[1][10]

Recrystallize the solid directly from aqueous ethanol.[1][10]

Dry the purified crystals in a vacuum.[1][10]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are standard techniques for confirming the structure of 5-Cyanoindole.

¹H NMR (400 MHz, CDCl₃, δ ppm): 8.67 (br, 1H, N-H), 7.99 (s, 1H), 7.50-7.40 (m, 2H), 7.36-

7.32 (m, 1H), 6.67-6.60 (m, 1H).[9]

¹³C NMR (100 MHz, CDCl₃, δ ppm): 137.59, 127.76, 126.58, 126.52, 124.97, 120.98,

112.12, 103.54, 102.88.[9]

Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in 5-Cyanoindole. The

nitrile stretching vibration (C≡N) is a characteristic peak and has been shown to be a sensitive
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probe of the local solvent environment.[4][10] A study involving Fourier transform infrared

spectroscopy (FTIR) and two-dimensional infrared (2D-IR) spectroscopy has demonstrated the

existence of Fermi resonance in 5-Cyanoindole.[6]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 5-
Cyanoindole.

Molecular Ion (M⁺): The mass spectrum shows a prominent molecular ion peak at m/z = 142,

corresponding to the molecular weight of the compound.

Major Fragments: The most significant fragment ions are observed at m/z = 115 and 88. A

plausible fragmentation pathway involves the loss of HCN (27 Da) from the molecular ion to

give the fragment at m/z = 115.

Biological Context: PPAR Signaling Pathway
5-Cyanoindole is a critical precursor for the synthesis of PPARα/γ dual agonists.[1][4]

Peroxisome Proliferator-Activated Receptors (PPARs) are ligand-activated transcription factors

that play a crucial role in regulating lipid and glucose metabolism. The general signaling

pathway is as follows:

A PPAR agonist (a derivative of 5-Cyanoindole) binds to and activates the PPAR protein.

The activated PPAR forms a heterodimer with the Retinoid X Receptor (RXR).

This PPAR-RXR complex then binds to specific DNA sequences known as Peroxisome

Proliferator Response Elements (PPREs) located in the promoter region of target genes.

This binding event recruits co-activator proteins, leading to the transcription of genes

involved in fatty acid oxidation and glucose metabolism, thereby exerting its therapeutic

effects.
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Simplified PPAR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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